BENGHE Foundational & Exploratory

Check Availability & Pricing

Eicosyl Hexacosanoate: An Obscure Long-Chain
Wax Ester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eicosyl hexacosanoate

Cat. No.: B15185917

Initial research into the discovery and history of eicosyl hexacosanoate, a long-chain wax
ester, has revealed a significant lack of specific scientific literature and data. This particular
ester, formed from eicosanol (a 20-carbon alcohol) and hexacosanoic acid (a 26-carbon fatty
acid), appears to be a niche and likely understudied chemical compound.

While general information on the class of molecules to which eicosyl hexacosanoate belongs
—wax esters—is readily available, detailed information regarding its specific discovery, natural
occurrence, synthesis, and biological functions is not present in the currently accessible
scientific databases and literature.

Wax esters are naturally occurring lipids found in a variety of organisms, serving as protective
coatings on leaves and fruits of plants, in the cuticles of insects, and as energy storage
molecules in some marine organisms. They are typically composed of long-chain fatty acids
esterified to long-chain alcohols.

A search for "eicosyl hexacosanoate" in chemical databases provides its basic chemical
information, such as its molecular formula (C46H9202) and molecular weight. However, this is
where the readily available information ends. There are no prominent research papers detailing
its isolation from a natural source, its first chemical synthesis, or any investigation into its
potential biological activities.

For context, related long-chain wax esters have been identified in various natural sources. For
instance, tricosyl tetracosanoate, a similar compound, has been reported as a constituent of
the cuticular wax of the plant Cissus trifoliata. It is plausible that eicosyl hexacosanoate exists
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as a minor component in some plant or insect waxes, but it has not been the subject of focused
scientific investigation.

Due to the absence of specific data on eicosyl hexacosanoate, it is not possible to provide a
detailed technical guide or whitepaper on its discovery and history as requested. There is no
guantitative data to summarize in tables, no established experimental protocols for its synthesis
or analysis, and no known signaling pathways or biological workflows to visualize.

Further research, potentially involving targeted analytical studies of various natural waxes,
would be required to elucidate the presence and potential significance of eicosyl
hexacosanoate in the natural world. Without such foundational research, its history and
properties remain largely uncharacterized.

 To cite this document: BenchChem. [Eicosyl Hexacosanoate: An Obscure Long-Chain Wax
Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15185917#eicosyl-hexacosanoate-discovery-and-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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